4-[4-(3-Chloro-4-fluorophenyl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine

• IUPAC Name: 4-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine
• InChI: InChI=1S/C15H15ClF2N4/c1-10-14(18)15(20-9-19-10)22-6-4-21(5-7-22)11-2-3-13(17)12(16)8-11/h2-3,8-9H,4-7H2,1H3
• InChI Key: DTFOWZBRIVYEHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)N2CCN(CC2)C3=CC(=C(C=C3)F)Cl)F
• Molecular Formula: C15H15ClF2N4
• Molecular Weight: 324.75 g/mol

Description

This compound is a derivative of pyrimidine, a basic aromatic ring that is a fundamental structure in many biological compounds. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of this compound involves the introduction of the 3-chloro-4-fluorophenyl moiety in the aromatic tail of several piperazine-based compounds. This strategy has been used in the synthesis of novel triazole-pyrimidine hybrids.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, a piperazine ring, and a phenyl ring with chlorine and fluorine substituents. The compound has been characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of the 3-chloro-4-fluorophenyl moiety with other reagents to form the final compound.

Future Directions

The future directions for this compound could involve further exploration of its potential neuroprotective and anti-inflammatory properties. Additionally, the development of tyrosinase inhibitors represents a new challenge to identify new agents in pharmaceutical and cosmetic applications.